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Compound of Interest

Compound Name: Enterolactone

Cat. No.: B190478

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
the handling of Enterolactone, a compound of interest in various research fields. Adherence to
these procedures is critical to mitigate risks and ensure the integrity of your work.

Enterolactone is classified as a hazardous substance that can cause skin irritation, serious
eye irritation, and may lead to respiratory irritation.[1][2][3] Therefore, stringent safety protocols
must be followed during its handling and disposal.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the first line of defense against
accidental exposure. The following table outlines the recommended PPE for handling
Enterolactone.
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PPE Category Specification Rationale

) Nitrile or other chemically To prevent skin contact and
Hand Protection ] o
resistant gloves. irritation.[1][2]

To protect against splashes
Safety glasses with side and dust particles that can

Eye Protection ) ] S
shields or goggles. cause serious eye irritation.[1]

[2]

Recommended when handling
_ _ NIOSH (US) or CEN (EU) _
Respiratory Protection ] the powder form to avoid
approved respirator. _ L
respiratory tract irritation.[2]

) Laboratory coat or other To protect skin and clothing
Body Protection ] ] ) o
suitable protective clothing. from contamination.[2]

Operational Plan for Handling Enterolactone

A systematic approach to handling Enterolactone will minimize the risk of exposure and
contamination. Follow these procedural steps for safe handling:

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the solid, powdered form to minimize dust inhalation.[2]

e Ensure that an eyewash station and safety shower are readily accessible in the immediate
work area.

» Before handling, wash hands thoroughly.

2. Handling the Compound:

o Wear the appropriate PPE as detailed in the table above.
e Avoid direct contact with the skin and eyes.[2]

o Do not breathe in dust, fumes, gas, mist, vapors, or spray.[1][2]
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» When preparing solutions, dissolve Enterolactone in a suitable solvent such as DMSO,
dimethyl formamide, or ethanol.[4] For aqueous solutions, it is sparingly soluble and should
first be dissolved in ethanol before dilution with an aqueous buffer.

3. Storage:

» Store Enterolactone in a tightly sealed container in a dry and cool place.[2] The
recommended storage temperature is -20°C.[4]

Disposal Plan

Proper disposal of Enterolactone and any contaminated materials is crucial to prevent
environmental contamination and potential harm to others.

1. Waste Segregation:

o Collect all waste materials, including unused Enterolactone and any contaminated
consumables (e.g., pipette tips, gloves, wipes), in a designated and clearly labeled
hazardous waste container.

2. Disposal Procedure:
e Do not allow the substance to enter drains or sewer systems.[2]
» Arrange for the disposal of the hazardous waste through a licensed waste disposal company.

» Follow all local, state, and federal regulations for chemical waste disposal.

Emergency Procedures

In the event of an accidental exposure, immediate action is necessary:

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[2]

o Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and
plenty of water. If irritation persists, seek medical attention.[2]
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 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.[2]

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[2]

By adhering to these safety protocols, researchers can confidently and safely work with
Enterolactone, fostering a secure and productive laboratory environment.

Handling and Disposal Workflow for Enterolactone
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Caption: A flowchart outlining the safe handling and disposal process for Enterolactone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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